2-Bromo-4-fluoro-1-nitrobenzene

• IUPAC Name: 2-bromo-4-fluoro-1-nitrobenzene
• InChI: InChI=1S/C6H3BrFNO2/c7-5-3-4(8)1-2-6(5)9(10)11/h1-3H
• InChI Key: VGYVBEJDXIPSDL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)Br)[N+](=O)[O-]
• Molecular Formula: C6H3BrFNO2
• DSSTOX Substance ID: DTXSID60373681
• Molecular Weight: 220.00 g/mol
• CAS RN: 700-36-7

Description

2-Bromo-4-fluoro-1-nitrobenzene (2-BFN) is an organic compound with the chemical formula C6H3BrFNO2. It is a colorless crystalline solid that is soluble in organic solvents and has a wide range of applications in the field of organic synthesis. 2-BFN has been studied extensively due to its interesting reactivity and potential as a synthetic building block.

Scientific Research Applications

Synthesis and Chemical Reactivity

• 2-Bromo-4-fluoro-1-nitrobenzene has been used in various synthesis processes. For instance, it is an intermediate in the synthesis of specific pharmaceuticals, such as dofetilide, a medication for treating arrhythmia. The compound was prepared via the Williamson Reaction from 4-nitrophenol and 1,2-dibromoethane, demonstrating its role in facilitating key reactions in medicinal chemistry (Zhai, 2006).
• 1-Fluoro-2,5-dimethoxy-4-nitrobenzene, a chemically related compound, was synthesized from 2-fluoro-1,4-dimethoxybenzene and nitric acid, highlighting the versatility of fluoro-nitrobenzene derivatives in chemical synthesis (Sweeney et al., 2018).

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is classified as Acute Tox. 4 Oral. It is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid getting in eyes, on skin, or on clothing, avoid ingestion and inhalation, avoid dust formation, and keep containers tightly closed in a dry, cool and well-ventilated place.

Mechanism of Action

Target of Action

The primary target of 2-Bromo-4-fluoro-1-nitrobenzene is the aromatic ring structure of organic compounds . The compound interacts with the aromatic ring, specifically at the 2- and 4-positions relative to the electron-withdrawing group .

Mode of Action

This compound undergoes a process known as electrophilic aromatic substitution . In the first, slow or rate-determining step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate . In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring .

Biochemical Pathways

The compound is involved in the synthesis of N-fused tricyclic indoles, dimethyamine, and benzofuran . These are important biochemical pathways that lead to the formation of various organic compounds.

Pharmacokinetics

It is known that the compound is slightly soluble in water , which may affect its absorption, distribution, metabolism, and excretion (ADME) properties

Result of Action

The result of the action of this compound is the formation of a substituted benzene ring . This can lead to the synthesis of various organic compounds, including N-fused tricyclic indoles, dimethyamine, and benzofuran .

Action Environment

The action of this compound can be influenced by environmental factors. For instance, the compound should be stored in a cool place, away from strong oxidizing agents . It is also recommended to keep the container tightly closed in a dry and well-ventilated place . These conditions can influence the compound’s action, efficacy, and stability.